1,4-Bis(3-hydroxypropylamino)benzo[g]phthalazine

• CAS No.: 103344-03-2
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 3-[[4-(3-hydroxypropylamino)benzo[g]phthalazin-1-yl]amino]propan-1-ol
• InChI: InChI=1S/C18H22N4O2/c23-9-3-7-19-17-15-11-13-5-1-2-6-14(13)12-16(15)18(22-21-17)20-8-4-10-24/h1-2,5-6,11-12,23-24H,3-4,7-10H2,(H,19,21)(H,20,22)
• InChI Key: RFSJCFKDGKGOCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)C(=NN=C3NCCCO)NCCCO

Description

1,4-Bis(3-hydroxypropylamino)benzo[g]phthalazine is a useful research compound. Its molecular formula is C18H22N4O2 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1,4-dichloro-2,3-diaza-anthracene (4.84 g) and dry 1-amino-3-propanol (48 ml) is heated at 130° C. for 24 hours in an autoclave. After cooling to room temperature and dilution of the reaction mixture with a solution of potassium carbonate (96 g) in water (240 ml) a crystalline solid separates which is filtered and recrystallized from aqueous ethanol to give 6.09 g of 1,4-bis[N-(3-hydroxypropyl)amino]-2,3-diaza-anthracene, m.p. 225°-228° C.